Cas no 26157-58-4 (Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-)

• Product Name: Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-
• CAS No: 26157-58-4
• MF: C₇H₁₇N₂O
• MW: 145.222681760788
• CID: 238396
• PubChem ID: 425312
• Update Time: 2025-04-19

Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-
• 2-acetamidoethyl(trimethyl)azanium
• SCHEMBL1831846
• AKOS000567343
• DTXSID50329955
• 26157-58-4

• Inchi： 1S/C7H16N2O/c1-7(10)8-5-6-9(2,3)4/h5-6H2,1-4H3/p+1
• InChI Key： BYIYZRMQERRUBC-UHFFFAOYSA-O
• SMILES： O=C(C)NCC[N+](C)(C)C

Computed Properties

• Exact Mass: 145.13421
• Monoisotopic Mass: 145.134088170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1